N-[(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4-bromobenzenesulfonamide

• IUPAC Name: 4-bromo-N-[(4-prop-2-enyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C12H13BrN4O2S2/c1-2-7-17-11(15-16-12(17)20)8-14-21(18,19)10-5-3-9(13)4-6-10/h2-6,14H,1,7-8H2,(H,16,20)
• InChI Key: BFSXDOGCKWIMSK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)CNS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H13BrN4O2S2
• Molecular Weight: 389.3 g/mol

Description

1,2,4-Triazoles are a class of organic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are known for their diverse biological activities and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles consists of a five-membered ring with three nitrogen atoms and two carbon atoms. The specific structure of “N-[(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4-bromobenzenesulfonamide” would include additional functional groups attached to this ring.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo various chemical reactions, including alkylation, acylation, and nucleophilic substitution. The specific reactions that “N-[(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4-bromobenzenesulfonamide” can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazoles can vary depending on their specific structure. For example, they can have different solubilities, melting points, and reactivities.

Scientific Research Applications

Antitumor Activity

. The presence of the allyl and sulfanyl groups may enhance these properties, making it a candidate for cancer research. The compound could be used to study its efficacy against various cancer cell lines and to understand the mechanism of action at the molecular level.

Antimicrobial Potential

. The bromobenzenesulfonamide moiety could potentially be active against a broad spectrum of bacteria and fungi, providing a new avenue for the development of antimicrobial drugs.

Chemical Synthesis

. It could be used to create a variety of novel compounds with potential biological activity.

Mechanism of Action

Target of Action

The primary targets of N-[(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4-bromobenzenesulfonamide are currently unknown . The compound is part of a collection of rare and unique chemicals provided for early discovery researchers

Mode of Action

Compounds with similar structures have been associated with various biological properties such as antimicrobial, anti-inflammatory, and antifungal activities .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Safety and Hazards

The safety and hazards of 1,2,4-triazoles can also vary depending on their specific structure. Some 1,2,4-triazoles have been found to be toxic to human cells.

Future Directions

The future directions for research on 1,2,4-triazoles could include the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the 1,2,4-triazole scaffold.